Cas no 392241-17-7 (3,5-dimethoxy-N-5-(3-methylphenyl)-1,3,4-thiadiazol-2-ylbenzamide)

• Product Name: 3,5-dimethoxy-N-5-(3-methylphenyl)-1,3,4-thiadiazol-2-ylbenzamide
• CAS No: 392241-17-7
• MF: C₁₈H₁₇N₃O₃S
• MW: 355.410882711411
• CID: 5986233
• PubChem ID: 4191837
• Update Time: 2025-10-30

3,5-dimethoxy-N-5-(3-methylphenyl)-1,3,4-thiadiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3,5-dimethoxy-N-5-(3-methylphenyl)-1,3,4-thiadiazol-2-ylbenzamide
• 3,5-dimethoxy-N-(5-(m-tolyl)-1,3,4-thiadiazol-2-yl)benzamide
• Benzamide, 3,5-dimethoxy-N-[5-(3-methylphenyl)-1,3,4-thiadiazol-2-yl]-
• F0326-0224
• 3,5-dimethoxy-N-[5-(3-methylphenyl)-1,3,4-thiadiazol-2-yl]benzamide
• 392241-17-7
• AKOS024575466
• Oprea1_781378
• AB00667292-01

• Inchi： 1S/C18H17N3O3S/c1-11-5-4-6-12(7-11)17-20-21-18(25-17)19-16(22)13-8-14(23-2)10-15(9-13)24-3/h4-10H,1-3H3,(H,19,21,22)
• InChI Key： YAPWUKRLJPREKK-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=CC(C)=C2)S1)(=O)C1=CC(OC)=CC(OC)=C1

Computed Properties

• Exact Mass: 355.09906259g/mol
• Monoisotopic Mass: 355.09906259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 102Ų

Experimental Properties

• Density: 1.298±0.06 g/cm3(Predicted)
• pka: 7.63±0.50(Predicted)

Additional information on 3,5-dimethoxy-N-5-(3-methylphenyl)-1,3,4-thiadiazol-2-ylbenzamide

Comprehensive Overview of 3,5-dimethoxy-N-5-(3-methylphenyl)-1,3,4-thiadiazol-2-ylbenzamide (CAS No. 392241-17-7)

3,5-dimethoxy-N-5-(3-methylphenyl)-1,3,4-thiadiazol-2-ylbenzamide (CAS No. 392241-17-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This thiadiazole-derived benzamide exhibits unique structural features, including dimethoxy and methylphenyl substituents, which contribute to its potential biological activities. Researchers are particularly interested in its role as a precursor or intermediate in the synthesis of novel therapeutic agents, given its heterocyclic core and modifiable functional groups.

The compound's molecular structure combines a 1,3,4-thiadiazole ring with a benzamide moiety, a configuration often associated with antimicrobial, antifungal, and anti-inflammatory properties. Recent studies highlight its relevance in addressing drug-resistant pathogens, a pressing global health concern. With the rise of antimicrobial resistance (AMR), compounds like 3,5-dimethoxy-N-5-(3-methylphenyl)-1,3,4-thiadiazol-2-ylbenzamide are being explored for their ability to target novel bacterial pathways. Its lipophilic nature, attributed to the methoxy and methylphenyl groups, may enhance membrane permeability, a critical factor in drug design.

In agrochemical applications, this compound's thiadiazole scaffold is under investigation for its potential as a plant growth regulator or pesticide. The dimethoxy substitution could influence its binding affinity to enzymatic targets in pests, offering a sustainable alternative to conventional agrochemicals. Given the growing demand for eco-friendly crop protection solutions, researchers are optimizing its derivatives to balance efficacy and environmental safety.

Synthetic routes to 3,5-dimethoxy-N-5-(3-methylphenyl)-1,3,4-thiadiazol-2-ylbenzamide typically involve multi-step reactions, including condensation and cyclization processes. Advanced techniques like microwave-assisted synthesis have been employed to improve yield and reduce reaction times, aligning with the principles of green chemistry. Analytical characterization via NMR, HPLC, and mass spectrometry confirms its purity and structural integrity, essential for reproducibility in research.

The compound's structure-activity relationship (SAR) is a focal point for medicinal chemists. Modifications to the thiadiazole ring or benzamide side chain could unlock new pharmacological profiles. For instance, introducing electron-withdrawing groups might enhance its interaction with bacterial enzymes, while bulky substituents could improve selectivity. Such explorations are part of broader efforts to combat neglected tropical diseases and emerging viral infections.

From a commercial perspective, CAS No. 392241-17-7 is available through specialty chemical suppliers, often labeled as a research-grade material. Its pricing and availability fluctuate based on demand from academic and industrial labs. Regulatory compliance, such as REACH and GMP standards, ensures its safe handling and transportation, though it is not classified as a hazardous substance under current guidelines.

Future directions for 3,5-dimethoxy-N-5-(3-methylphenyl)-1,3,4-thiadiazol-2-ylbenzamide include high-throughput screening to identify its therapeutic potential and computational modeling to predict its interactions with biological targets. Collaborative initiatives between academia and industry aim to accelerate its translation into practical applications, addressing unmet needs in healthcare and agriculture.